molecular formula C21H21NO2 B5554889 N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide

Cat. No.: B5554889
M. Wt: 319.4 g/mol
InChI Key: CIIRQRPAVKXIJB-UHFFFAOYSA-N
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Description

N-[(2-hydroxy-1-naphthyl)(phenyl)methyl]-2-methylpropanamide is a useful research compound. Its molecular formula is C21H21NO2 and its molecular weight is 319.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 319.157228913 g/mol and the complexity rating of the compound is 416. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Monitoring

Research on biological monitoring of occupational sensitizers like naphthalene diisocyanate (NDI) has shown the importance of evaluating biomarkers in exposed workers. Such studies underscore the relevance of naphthalene derivatives in assessing occupational health risks and environmental exposure (Sennbro et al., 2006).

Environmental Science

Studies on environmental contaminants, including polychlorinated naphthalenes (PCNs), have documented their presence and reduction in human breast milk over decades, indicating ongoing environmental surveillance and the need to understand the bioaccumulation of such compounds (Norén & Meironyte, 2000).

Medical Research

In the medical field, compounds structurally related to naphthalene have been explored for their potential therapeutic and diagnostic applications. For example, suramin, a polysulfonated naphthylurea, has been investigated for its antineoplastic properties and mechanisms of action, highlighting the potential medical applications of naphthalene derivatives (Stein, 1993).

Properties

IUPAC Name

N-[(2-hydroxynaphthalen-1-yl)-phenylmethyl]-2-methylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H21NO2/c1-14(2)21(24)22-20(16-9-4-3-5-10-16)19-17-11-7-6-8-15(17)12-13-18(19)23/h3-14,20,23H,1-2H3,(H,22,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CIIRQRPAVKXIJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C(=O)NC(C1=CC=CC=C1)C2=C(C=CC3=CC=CC=C32)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H21NO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

319.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.